![molecular formula C23H30N2O4S2 B271527 1-({4-[4-(1-Piperidinylsulfonyl)benzyl]phenyl}sulfonyl)piperidine](/img/structure/B271527.png)
1-({4-[4-(1-Piperidinylsulfonyl)benzyl]phenyl}sulfonyl)piperidine
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Overview
Description
1-({4-[4-(1-Piperidinylsulfonyl)benzyl]phenyl}sulfonyl)piperidine is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 1-({4-[4-(1-Piperidinylsulfonyl)benzyl]phenyl}sulfonyl)piperidine involves the inhibition of various signaling pathways, such as the NF-κB pathway and the PI3K/Akt pathway. This leads to the suppression of inflammation, tumor growth, and angiogenesis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been reported to inhibit the expression of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been shown to induce apoptosis in cancer cells and inhibit angiogenesis. In addition, it has been reported to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 1-({4-[4-(1-Piperidinylsulfonyl)benzyl]phenyl}sulfonyl)piperidine in lab experiments is its potential therapeutic properties in various scientific research applications. However, one limitation is its potential toxicity, which needs to be carefully evaluated in preclinical studies.
Future Directions
For research on 1-({4-[4-(1-Piperidinylsulfonyl)benzyl]phenyl}sulfonyl)piperidine include further studies on its potential therapeutic properties in various scientific research applications, such as neurological disorders and cancer. In addition, studies on its toxicity and pharmacokinetics are needed to evaluate its safety and efficacy in humans. Finally, the development of new analogs and derivatives of this compound may lead to the discovery of more potent and selective compounds for therapeutic use.
Synthesis Methods
The synthesis method of 1-({4-[4-(1-Piperidinylsulfonyl)benzyl]phenyl}sulfonyl)piperidine involves the reaction of 4-(1-piperidinylsulfonyl)benzyl chloride with 4-(phenylsulfonyl)aniline in the presence of a base, followed by the addition of piperidine. This method has been reported in a research paper by Li et al. (2017).
Scientific Research Applications
1-({4-[4-(1-Piperidinylsulfonyl)benzyl]phenyl}sulfonyl)piperidine has been studied for its potential therapeutic properties in various scientific research applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic effects. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C23H30N2O4S2 |
---|---|
Molecular Weight |
462.6 g/mol |
IUPAC Name |
1-[4-[(4-piperidin-1-ylsulfonylphenyl)methyl]phenyl]sulfonylpiperidine |
InChI |
InChI=1S/C23H30N2O4S2/c26-30(27,24-15-3-1-4-16-24)22-11-7-20(8-12-22)19-21-9-13-23(14-10-21)31(28,29)25-17-5-2-6-18-25/h7-14H,1-6,15-19H2 |
InChI Key |
ZLJHFMFPHSKEEA-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)CC3=CC=C(C=C3)S(=O)(=O)N4CCCCC4 |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)CC3=CC=C(C=C3)S(=O)(=O)N4CCCCC4 |
Origin of Product |
United States |
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